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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

properties of SURFONIC JL-80X, a nonionic surfactant. The information is curated for

researchers, scientists, and professionals in drug development who require a thorough

understanding of this compound for formulation and application purposes.

Core Physical and Chemical Properties
SURFONIC JL-80X is an alkoxylated linear alcohol, recognized for its utility as a fluid, water-

soluble, and biodegradable surface-active agent.[1] It is characterized by its excellent

detergency and wetting properties, as well as its low freeze and pour points.[1] A key feature of

this surfactant is its non-gelling nature in water at 25°C and higher temperatures.[1] It exhibits

compatibility with other nonionic surfactants and the majority of anionic and cationic

surfactants.[1]

The molecular structure of SURFONIC JL-80X is derived from the alkoxylation of C10-12 linear

alcohols and incorporates both ethylene oxide and propylene oxide units.[2][3] This unique

composition is crucial to its low foaming characteristics.[2]

Quantitative Data Summary
The following table summarizes the key quantitative properties of SURFONIC JL-80X,

compiled from various technical sources.
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Property Value Test Method*

Appearance, 25°C
Clear and substantially free of

suspended matter
ST-30.1

Cloud Point, 1% aqueous 57 - 62 °C ST-9.1, 5.2.1

Color, Pt-Co, 25°C 100 max. ST-30.12

pH, 1% solution 6.5 - 7.5 ST-31.36,C

Water, wt% 0.5 max. ST-31.53

Flash Point, COC 190 °C / 375 °F -

Pour Point -5 °C / 23 °F ASTM D97

Density, g/ml at 25°C 1.0037 ASTM D4052

Weight, lbs/US gal at 25°C 8.35 -

Viscosity, kinematic, cSt at

15.6°C
80 ASTM D445

Viscosity, kinematic, cSt at

25°C
51 ASTM D445

Hydroxyl Number (theoretical) 97 -

HLB Value 13.1 -

Surface Tension, dynes/cm,

25°C, 0.1% solution
29.2 -

Draves Wetting Time, sec at

25°C, 0.10% solution, 3.0

gram hook

4.8 -

Foam Height, Ross-Miles, mm,

120°F, 0.1% solution, initial
75 -

Foam Height, Ross-Miles, mm,

120°F, 0.1% solution, after 5

minutes

70 -
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*Methods of Test are available from Huntsman Corporation upon request.[1]

Experimental Protocols
The determination of the physical and chemical properties of SURFONIC JL-80X is conducted

using standardized test methods, as indicated in the technical documentation. While detailed

proprietary experimental protocols are not publicly available, the cited standard methods

provide a framework for reproducible analysis.

Cloud Point: The cloud point is determined by observing the temperature at which a 1%

aqueous solution of the surfactant becomes turbid upon heating, in accordance with

Huntsman test method ST-9.1, 5.2.1.[1] This property is critical for understanding the

temperature-dependent solubility of the surfactant.

Pour Point: The pour point, the lowest temperature at which the substance will flow, is

measured following the ASTM D97 standard.[3]

Viscosity: Kinematic viscosity is measured using the ASTM D445 standard method.[3]

Density: The density is determined according to the ASTM D4052 standard.[3]

Draves Wetting Time: This test measures the efficiency of a wetting agent by timing how long

it takes for a weighted skein of cotton to sink in a solution of the surfactant.[1]

Ross-Miles Foam Height: This method evaluates the foaming characteristics of a surfactant

by measuring the initial foam height and its stability over time.[1][3]

Structure-Property-Application Relationship
The interplay between the molecular structure of SURFONIC JL-80X, its resultant

physicochemical properties, and its diverse applications can be visualized as a logical

workflow.
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Figure 1: Logical workflow illustrating the relationship between the molecular structure, key

properties, and applications of SURFONIC JL-80X.

Applications
The unique combination of properties makes SURFONIC JL-80X a versatile surfactant for a

range of industrial and household applications.[1] Its efficacy as a low-foam emulsifier is

particularly valuable in the formulation of semi-synthetic cutting fluids for metalworking.[3] It is

also utilized in industrial cleaning compounds, household detergents, paint brush cleaners,

concrete additives, and for dust control.[1] In the textile and paper industries, its compatibility

with cationic softeners makes it suitable for dye-leveling and desizing processes.[3]
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Environmental and Safety Profile
SURFONIC JL-80X is noted as being biodegradable.[1] Studies have indicated that it is

completely biodegraded in semi-continuous activated sludge tests.[1] With regard to safety, it is

presented as a safer alternative to Triton X-100, which has raised health concerns.[4] As with

any chemical, it is imperative to consult the Safety Data Sheet (SDS) for detailed information

on toxicity, handling, and storage procedures.[1][4][5] The product is classified as a flammable

liquid and can cause eye irritation and may cause an allergic skin reaction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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